Cas no 1297472-20-8 (prenylcandidusin C)

prenylcandidusin C structure
prenylcandidusin C structure
Product Name:prenylcandidusin C
CAS No:1297472-20-8
MF:C26H26O6
MW:434.481048107147
CID:2043721
PubChem ID:53354807
Update Time:2025-04-21

prenylcandidusin C Chemical and Physical Properties

Names and Identifiers

    • prenylcandidusin C
    • 1297472-20-8
    • Q27136001
    • CHEMBL1795463
    • DTXSID301315811
    • 7-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-3,6,9-trimethoxydibenzo[b,d]furan-2-ol
    • CHEBI:67532
    • 7-(4-hydroxy-3-(3-methylbut-2-enyl)phenyl)-3,6,9-trimethoxydibenzofuran-2-ol
    • 7-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-3,6,9-trimethoxydibenzofuran-2-ol
    • 7-(4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3,6,9-trimethoxydibenzo(b,d)furan-2-ol
    • Inchi: 1S/C26H26O6/c1-14(2)6-7-16-10-15(8-9-19(16)27)17-12-23(30-4)24-18-11-20(28)22(29-3)13-21(18)32-26(24)25(17)31-5/h6,8-13,27-28H,7H2,1-5H3
    • InChI Key: HWBQSNYBSJLMIS-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=CC=2C2C(=CC(C3C=CC(=C(C/C=C(\C)/C)C=3)O)=C(C1=2)OC)OC)O)OC

Computed Properties

  • Exact Mass: 434.17293854g/mol
  • Monoisotopic Mass: 434.17293854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 81.3Ų
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